Cas no 20905-74-2 (3,5-di(beta-D-glucopyranosyl)delphidin chloride)
20905-74-2 structure
Product Name:3,5-di(beta-D-glucopyranosyl)delphidin chloride
CAS No:20905-74-2
MF:C27H31O16
MW:611.525449991226
CID:2003139
PubChem ID:441688
Update Time:2025-04-21
3,5-di(beta-D-glucopyranosyl)delphidin chloride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-di(beta-D-glucopyranosyl)delphidin chloride
- 3,5-di-O-beta-D-glucopyranoside of cyanidin
- Cianidin-3,5-diglucoside
- cyanidin 3,5-beta-D-glucoside
- cyanidin 3,5-beta-diglucoside
- cyanidin 3,5-di-beta-D-glucoside chloride
- cyanidin 3,5-di-O-beta-glucopyranoside
- cyanidin 3,5-di-O-glucoside
- cyanidin 3,5-diglucoside
- cyanidin 3,5-diglucoside chloride chloride
- cyanidin 3,5-O-beta-D-diglucoside
- cyanidin 3-beta-D-glucopyranoside-5-beta-D-glucopyranoside trifluoroacetate
- Cyanidin-(3,5)-diglukosid
- cyanidin-3,5-di-O-glucoside
- cyanidin-3,5-diglucopyranoside
- Cyanidin-3,5-diglucosid
- Cyanidin-3,5-diglucosid-Ion
- Cyanidin-3,5-diglucoside
- cyanidin-3,5-O-beta-diglucopyranoside
- cyanidin-3-O-beta-D-glucopyranosyl-5-O-beta-D-glucoside
- cyanin
- (2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-7-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- BDBM50005093
- 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5-bis(beta-D-glucopyranosyloxy)-7-hydroxy-
- Q21099632
- Cyanidin 3,5-O-diglucoside
- SCHEMBL6138846
- FLAVYLIUM, 3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-3',4',7-TRIHYDROXY-
- CYANIDIN 3,5-.BETA.-D-O-DIGLUCOSIDE
- 1-BENZOPYRYLIUM, 2-(3,4-DIHYDROXYPHENYL)-3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-7-HYDROXY-
- 2-(3,4-DIHYDROXYPHENYL)-3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-7-HYDROXY-1-BENZOPYRYLIUM
- Flavylium, 3,5-bis(beta-D-glucopyranosyloxy)-3',4',7-trihydroxy-
- 3,5-bis(beta-D-glucopyranosyloxy)-3',4',7-trihydroxyflavylium
- 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-7-hydroxychromenylium-5-yl beta-D-glucopyranoside
- 2U0001Z916
- UNII-2U0001Z916
- CHEBI:3978
- CHEMBL2425137
- 20905-74-2
- Cyanidin 3,5-diglucoside ion
- Cyanidin-3,5-O-diglucoside
- Cyanidin 3,5-diglucoside cation
- Cyanidin 3-O-glucoside-5-O-glucoside
- 2-(3,4-Dihydroxyphenyl)-3,5-bis(beta-D-glucopyranosyloxy)-7-hydroxy-1-benzopyrylium
- Cyanidin 3,5-beta-D-o-diglucoside
- DTXSID70331611
- C08639
-
- Inchi: 1S/C27H30O16/c28-7-17-19(33)21(35)23(37)26(42-17)40-15-5-10(30)4-14-11(15)6-16(25(39-14)9-1-2-12(31)13(32)3-9)41-27-24(38)22(36)20(34)18(8-29)43-27/h1-6,17-24,26-29,33-38H,7-8H2,(H2-,30,31,32)/p+1/t17-,18-,19-,20-,21+,22?,23-,24-,26-,27-/m1/s1
- InChI Key: RDFLLVCQYHQOBU-DSJMKLIFSA-O
- SMILES: O1[C@H]([C@@H](C([C@@H]([C@H]1CO)O)O)O)OC1C(C2C=CC(=C(C=2)O)O)=[O+]C2C=C(C=C(C=2C=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Exact Mass: 611.16120990g/mol
- Monoisotopic Mass: 611.16120990g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 43
- Rotatable Bond Count: 7
- Complexity: 899
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 260Ų
- XLogP3: -1.621
3,5-di(beta-D-glucopyranosyl)delphidin chloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Related Categories
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